Cas no 102522-47-4 (6-(1,1-Dimethylethyl)dimethylsilyloxymethyl-2,2,3,3,9,9,10,10-octamethyl-4,8-dioxa-3,9-disilaundecan-6-amine)

6-(1,1-Dimethylethyl)dimethylsilyloxymethyl-2,2,3,3,9,9,10,10-octamethyl-4,8-dioxa-3,9-disilaundecan-6-amine structure
102522-47-4 structure
Product Name:6-(1,1-Dimethylethyl)dimethylsilyloxymethyl-2,2,3,3,9,9,10,10-octamethyl-4,8-dioxa-3,9-disilaundecan-6-amine
CAS No:102522-47-4
MF:C22H53NO3Si3
MW:463.917629957199
CID:3045148
PubChem ID:15299066
Update Time:2024-11-05

6-(1,1-Dimethylethyl)dimethylsilyloxymethyl-2,2,3,3,9,9,10,10-octamethyl-4,8-dioxa-3,9-disilaundecan-6-amine Chemical and Physical Properties

Names and Identifiers

    • Tris (O-TBDMS)3
    • 6-(((tert-Butyldimethylsilyl)oxy)methyl)-2,2,3,3,9,9,10,10-octamethyl-4,8-dioxa-3,9-disilaundecan-6-amine
    • 2-Amino-2-(hydroxymethyl)propane-1,3-diol, O,O',O''-tris(tert-butyldimethylsilyl) ether
    • 2-(tert-Butyl-dimethyl-silanyloxy)-1,1-bis-(tert-butyl-dimethyl-silanyloxymethyl)-ethylamine
    • 4,8-Dioxa-3,9-disilaundecan-6-amine,6-[[[(1,1-dimethylethyl)dimethylsilyl]oxy]methyl]-2,2,3,3,9,9,10,10-octamethyl-
    • 1,3-bis[[tert-butyl(dimethyl)silyl]oxy]-2-[[tert-butyl(dimethyl)silyl]oxymethyl]propan-2-amine
    • 6-[[[(1,1-Dimethylethyl)dimethylsilyl]oxy]methyl]-2,2,3,3,9,9,10,10-octamethyl-4,8-dioxa-3,9-disilau
    • MFCD22574795
    • VPKYOQBACGWZCO-UHFFFAOYSA-N
    • BP-20912
    • 6-[[(tert-Butyldimethylsilyl)oxy]methyl]-2,2,3,3,9,9,10,10-octamethyl-4,8-dioxa-3,9-disilaundecan-6-amine
    • E89063
    • Tromethamine, 3TBDMS derivative
    • 6-{[(tert-butyldimethylsilyl)oxy]methyl}-2,2,3,3,9,9,10,10-octamethyl-4,8-dioxa-3,9-disilaundecan-6-amine
    • CS-0254636
    • 6-[(tert-Butyldimethylsilyloxy)methyl]-2,2,3,3,9,9,10,10-octamethyl-4,8-dioxa-3,9-disilaundecan-6-amine
    • SY279164
    • Tris(hydroxymethyl)aminomethane, O,O',O''-tris(tert-butyldimethylsilyl) ether
    • 102522-47-4
    • SCHEMBL2906931
    • 6-(1,1-Dimethylethyl)dimethylsilyloxymethyl-2,2,3,3,9,9,10,10-octamethyl-4,8-dioxa-3,9-disilaundecan-6-amine
    • Inchi: 1S/C22H53NO3Si3/c1-19(2,3)27(10,11)24-16-22(23,17-25-28(12,13)20(4,5)6)18-26-29(14,15)21(7,8)9/h16-18,23H2,1-15H3
    • InChI Key: VPKYOQBACGWZCO-UHFFFAOYSA-N
    • SMILES: [Si](C)(C)(C(C)(C)C)OCC(CO[Si](C)(C)C(C)(C)C)(CO[Si](C)(C)C(C)(C)C)N

Computed Properties

  • Exact Mass: 463.333324g/mol
  • Monoisotopic Mass: 463.333324g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 29
  • Rotatable Bond Count: 12
  • Complexity: 453
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Molecular Weight: 463.9g/mol
  • Topological Polar Surface Area: 53.7Ų

Experimental Properties

  • Density: 0.9±0.1 g/cm3
  • Melting Point: NA
  • Boiling Point: 431.6±45.0 °C at 760 mmHg
  • Flash Point: 214.8±28.7 °C
  • Solubility: DCM
  • Vapor Pressure: 0.0±1.0 mmHg at 25°C

6-(1,1-Dimethylethyl)dimethylsilyloxymethyl-2,2,3,3,9,9,10,10-octamethyl-4,8-dioxa-3,9-disilaundecan-6-amine Security Information

6-(1,1-Dimethylethyl)dimethylsilyloxymethyl-2,2,3,3,9,9,10,10-octamethyl-4,8-dioxa-3,9-disilaundecan-6-amine Pricemore >>

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